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Compound of Interest

Compound Name: AKT-IN-5

Cat. No.: B15620157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AKT-IN-5 is a potent inhibitor of the serine/threonine kinase Akt (also known as Protein Kinase

B), specifically targeting Akt1 and Akt2 isoforms with IC50 values of 450 nM and 400 nM,

respectively[1]. The Akt signaling pathway is a critical regulator of numerous cellular processes,

including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is

frequently implicated in the pathogenesis of various diseases, particularly cancer. Therefore,

inhibitors like AKT-IN-5 are invaluable tools for both basic research into cellular signaling and

the development of novel therapeutic agents.

This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of AKT-IN-5 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these

guidelines is crucial for ensuring the integrity, stability, and reliable performance of the

compound in downstream experimental applications.

Quantitative Data Summary
The following table summarizes the key quantitative information for AKT-IN-5.
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Property Value Reference

Molecular Weight 384.43 g/mol [1]

IC50 (Akt1) 450 nM [1]

IC50 (Akt2) 400 nM [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [2][3]

Storage (Powder) -20°C for up to 3 years [4]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[5][6]

Experimental Protocol: Preparation of a 10 mM AKT-
IN-5 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AKT-IN-5 in DMSO. The

concentration can be adjusted based on experimental requirements by modifying the

calculations accordingly.

Materials and Equipment
AKT-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO), high-purity

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber, neoprene, or thick latex)[7].
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Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 384.43 g/mol

Mass (mg) = 3.8443 mg

Therefore, 3.84 mg of AKT-IN-5 is required to make 1 mL of a 10 mM stock solution.

Procedure
Preparation: Before starting, ensure the AKT-IN-5 powder and anhydrous DMSO are at

room temperature to prevent condensation of atmospheric moisture, which can affect

compound stability and solubility[8].

Weighing: Carefully weigh out the calculated mass (e.g., 3.84 mg) of AKT-IN-5 powder using

an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial

containing the AKT-IN-5 powder.

Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate dissolution[2].

Solubility Check: Visually inspect the solution against a light source to ensure that all solid

particles have dissolved.

Aiding Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the vial in

a water bath for 5-10 minutes[2][9]. Gentle warming (e.g., to 37°C) can also be applied, but it

is crucial to first confirm that AKT-IN-5 is stable at this temperature[2][9].

Aliquoting and Storage: Once the AKT-IN-5 is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile, tightly sealed vials. This practice is critical

to minimize freeze-thaw cycles, which can degrade the compound over time[2].
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Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months), protected from light[2][5][6][10].

Safety Precautions and Handling
Handling AKT-IN-5:

As the specific toxicological properties of AKT-IN-5 may not be fully characterized, it should

be handled with care.

Avoid inhalation of the powder by working in a well-ventilated area or a chemical fume hood.

Prevent contact with skin and eyes by wearing appropriate PPE.

Handling DMSO:

DMSO is an excellent solvent that can readily penetrate the skin[7]. This property means it

can carry dissolved substances, such as AKT-IN-5, through the skin and into the

bloodstream[7][11].

Glove Selection is Critical: Standard nitrile gloves may not provide adequate protection

against prolonged DMSO exposure and can degrade rapidly[7]. It is highly recommended to

use butyl rubber, fluoroelastomer, neoprene, or thick (15 mil) latex gloves[7].

Always handle DMSO in a well-ventilated area[11][12].

DMSO is a combustible liquid; keep it away from heat, sparks, and open flames[11][13].

In case of skin contact, wash the affected area thoroughly with water. If eye contact occurs,

flush with water for at least 15 minutes and seek medical attention[14].

Visualizations
Signaling Pathway
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The diagram below illustrates a simplified representation of the PI3K/Akt signaling pathway,

highlighting the point of inhibition by AKT-IN-5. Growth factor binding to a receptor tyrosine

kinase (RTK) activates PI3K, which then phosphorylates PIP2 to PIP3. PIP3 recruits both

PDK1 and Akt to the cell membrane, leading to the phosphorylation and activation of Akt.

Activated Akt then phosphorylates numerous downstream targets to regulate key cellular

functions.
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Simplified PI3K/Akt Signaling Pathway

Experimental Workflow
The following workflow diagram outlines the key steps for preparing the AKT-IN-5 stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15620157?utm_src=pdf-body
https://www.benchchem.com/product/b15620157?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh AKT-IN-5
Powder

2. Add Anhydrous
DMSO

3. Vortex & Sonicate
(if needed)

4. Check for Complete
Dissolution

No

5. Aliquot into
Single-Use Vials

Yes

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Workflow for Preparing AKT-IN-5 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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